3,4-Dichloropyridine

• IUPAC Name: 3,4-dichloropyridine
• InChI: InChI=1S/C5H3Cl2N/c6-4-1-2-8-3-5(4)7/h1-3H
• InChI Key: ZMPYQKNNUHPTLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1Cl)Cl
• Molecular Formula: C5H3Cl2N
• DSSTOX Substance ID: DTXSID30371114
• Molecular Weight: 147.99 g/mol
• CAS RN: 55934-00-4

Description

3,4-Dichloropyridine is a dichlorinated pyridine, a versatile building block in the preparation of 3,4-substituted pyridine compounds.

Synthesis Analysis

3,4-Dichloropyridine can be synthesized from 3-Chloropyridine. The synthesis involves two stages. In the first stage, 3-Chloropyridine reacts with n-butyllithium and diisopropylamine in tetrahydrofuran and hexane at -75°C for 2 hours. In the second stage, it reacts with 1,1,2-Trichloro-1,2,2-trifluoroethane in tetrahydrofuran and hexane at -75°C for 1 hour.

Molecular Structure Analysis

The molecular formula of 3,4-Dichloropyridine is C5H3Cl2N. It has an average mass of 147.990 Da and a monoisotopic mass of 146.964249 Da.

Chemical Reactions Analysis

3,4-Dichloropyridine is a versatile building block in the preparation of 3,4-substituted pyridine compounds. It can undergo various chemical reactions to form different compounds.

Physical And Chemical Properties Analysis

3,4-Dichloropyridine has a melting point of 22-23°C and a boiling point of 182-183°C. Its density is predicted to be 1.388±0.06 g/cm3. It is a liquid at room temperature and is colorless.

Scientific Research Applications

Intermediate in Chemical Reactions

. .

Synthesis of Fungicides and Insecticides

. This is particularly important for protecting crops and ensuring food security.

Production of Antihistamines and Antiarrythmics

. These are critical for treating allergies and heart rhythm disorders, respectively.

Phosphonium Salt Installation

. .

Electrophilic Substitution

. This property is useful in various chemical synthesis processes.

Synthesis of Pyridine Derivatives

. This is useful in the synthesis of a wide range of compounds.

Safety and Hazards

3,4-Dichloropyridine is harmful if swallowed or in contact with skin. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Protective gloves, clothing, eye protection, and face protection should be worn when handling it.

Future Directions

3,4-Dichloropyridine is a versatile building block in the preparation of 3,4-substituted pyridine compounds. Its future directions could involve further exploration of its potential uses in chemical synthesis and the development of new synthesis methods.

Mechanism of Action

Target of Action

3,4-Dichloropyridine is a dichlorinated pyridine, a versatile building block in the preparation of 3,4-substituted pyridine compounds It’s known that chloropyridines are used as intermediates in many chemical reactions .

Mode of Action

The mode of action of 3,4-Dichloropyridine is largely dependent on the specific chemical reactions it is involved in. As an intermediate, it can participate in various reactions, contributing to the formation of complex molecules. For instance, it can be involved in the late-stage halogenation of complicated pharmaceuticals .

Biochemical Pathways

It’s known that chloropyridines can be used in the development of pharmaceuticals, agrochemicals, and metal complexes . For example, a 3,4,5-trisubstituted pyridine has been used in a high-throughput cell-based reporter assay of WNT pathway activity .

Q & A

Q1: What is significant about the synthesis of 2-amino-4-chloropyridine described in the first research paper?

A1: The paper highlights an improved large-scale synthesis of 2-amino-4-chloropyridine []. This is important because this compound serves as a valuable precursor for synthesizing various other chlorinated 2-aminopyridines, including 2-amino-3,4-dichloropyridine []. The researchers were able to produce these compounds in higher yields than previously reported methods, making them more accessible for further study and potential applications.

Q2: The second paper mentions "site selectivity" in dichloropyridines. What does this mean, and why is it important in the context of 3,4-dichloropyridine?

A2: Site selectivity refers to the ability to direct a chemical reaction to occur at a specific position on a molecule, even when multiple potential reaction sites exist []. In the case of 3,4-dichloropyridine, this is particularly important because the molecule possesses two chlorine atoms, each potentially replaceable by other functional groups. By carefully selecting reagents and conditions, chemists can control whether a reaction occurs at the 2-position or the 5-position of the pyridine ring, leading to different final products []. This control over regiochemistry is crucial for synthesizing specific isomers and building more complex molecules.